Cas no 204707-34-6 (tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate)

Tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate is a protected carbamate derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include stability under basic and nucleophilic conditions, making it suitable for multi-step synthetic routes. The tert-butyloxycarbonyl (Boc) group provides selective deprotection under mild acidic conditions, enabling controlled functionalization of amines. The 2-methoxy-1,1-dimethylethyl moiety enhances solubility in common organic solvents, facilitating reaction handling. This compound is particularly valuable in peptide synthesis and as an intermediate for bioactive molecules, offering a balance between reactivity and protection. Its well-defined deprotection profile ensures compatibility with diverse synthetic strategies.
tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate structure
204707-34-6 structure
Product Name:tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate
CAS No:204707-34-6
MF:C10H21NO3
MW:203.278643369675
MDL:MFCD15143199
CID:879837
PubChem ID:21255687
Update Time:2025-10-16

tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • N-Boc-1-methoxy-2-methyl-2-propanamine
    • BOC-2-METHOXY-1,1-DIMETHYL-ETHYLAMINE
    • tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate
    • tert-butyl 1-methoxy-2-methylpropan-2-ylcarbamate
    • (2-Methoxy-1,1-dimethylethyl)-carbamic acid tert-butyl ester
    • 1,1-dimethylethyl-N-(2-methoxy-1,1-dimethylethyl)carbamate
    • 2-t-butoxycarbonylamino-2-methyl-1-methoxypropane
    • Carbamic acid,(2-methoxy-1,1-dimethylethyl)-,1,1-dimethylethyl ester
    • tert-butyl (1-methoxy-2-methylpropan-2-yl)carbamate
    • Carbamic acid, (2-methoxy-1,1-dimethylethyl)-, 1,1-dimethylethyl ester (9CI)
    • VPUPUQCLEUNSET-UHFFFAOYSA-N
    • Carbamic acid, N-(2-methoxy-1,1-dimethylethyl)-, 1,1-dimethylethyl ester
    • SCHEMBL7923566
    • (2-Methoxy-1,1-dimethyl-ethyl)-carbamic acid tert-butyl ester
    • AC5383
    • DTXSID70611687
    • AKOS005174191
    • Carbamic acid, (2-methoxy-1,1-dimethylethyl)-, 1,1-dimethylethyl ester
    • ALBB-013366
    • MFCD15143199
    • CS-0187580
    • FS-5751
    • SY026753
    • DA-43313
    • SB77889
    • tert-butyl N-(1-methoxy-2-methylpropan-2-yl)carbamate
    • 204707-34-6
    • MDL: MFCD15143199
    • Inchi: 1S/C10H21NO3/c1-9(2,3)14-8(12)11-10(4,5)7-13-6/h7H2,1-6H3,(H,11,12)
    • InChI Key: VPUPUQCLEUNSET-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)(C)COC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 203.15200
  • Monoisotopic Mass: 203.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 268.4±23.0 °C at 760 mmHg
  • Flash Point: 116.1±22.6 °C
  • PSA: 47.56000
  • LogP: 2.32700
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate Security Information

tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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tert-Butyl (2-methoxy-1,1-dimethylethyl)carbamate Production Method

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